Cas no 1376264-93-5 (4-{[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amino}-3-nitro-N-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-{[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amino}-3-nitro-N-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 1376264-93-5
• MF: C₁₉H₂₂N₄O₄S
• MW: 402.467382907867
• CID: 6316132
• PubChem ID: 72119369
• Update Time: 2024-01-13

4-{[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amino}-3-nitro-N-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26623534
• Z1272789140
• 4-{[(6-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amino}-3-nitro-N-(propan-2-yl)benzene-1-sulfonamide
• AKOS033225975
• 1376264-93-5

• Inchi： 1S/C19H22N4O4S/c1-5-11-22(13-16-8-6-7-15(4)20-16)18-10-9-17(12-19(18)23(24)25)28(26,27)21-14(2)3/h1,6-10,12,14,21H,11,13H2,2-4H3
• InChI Key： UCNOCOZBSIHTQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N(CC#C)CC1C=CC=C(C)N=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 402.13617637g/mol
• Monoisotopic Mass: 402.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides